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Compound of Interest

Compound Name: Ethyltriethoxysilane

Cat. No.: B166834

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core properties,
experimental protocols, and applications of Ethyltriethoxysilane (CAS 78-07-9). The
information is curated for researchers, scientists, and professionals in drug development who
utilize silane chemistry for surface modification, as a coupling agent, or in material synthesis.

Core Properties

Ethyltriethoxysilane is an organosilicon compound featuring an ethyl group and three ethoxy
groups attached to a central silicon atom.[1] It is a colorless to pale yellow liquid with a mild
odor.[1] Its key physicochemical properties are summarized in the table below for easy
reference and comparison.
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Property Value Reference(s)
CAS Number 78-07-9 (1102131141
Molecular Formula C8H2003Si [11[415]
Molecular Weight 192.33 g/mol [11[4115]
Appearance C.:ok')rless to pale yellow clear 1]

liquid
Odor Mild, Pungent [1][2]
Boiling Point 158 - 160 °C [41[6]
Melting Point -78 °C [41[6]
Density 0.896 g/cm? [4]
Refractive Index (n20/D) 1.392 [4]

Flash Point

40 °C (104 °F)

[4][6]

Water Solubility

Insoluble (reacts slowly)

[2]141(7]

Solvent Solubility

Soluble in organic solvents like

ethanol and acetone

[2]

Reactivity and Stability

Ethyltriethoxysilane is a stable compound under standard conditions.[6][7] However, it is

sensitive to moisture and will slowly hydrolyze in the presence of water or moist air to form

ethanol and reactive silanol (Si-OH) groups.[1][6] This hydrolysis is the fundamental first step in

its application as a coupling agent and for surface modification. The subsequent condensation

of these silanol groups with each other or with hydroxyl groups on inorganic substrates leads to

the formation of stable siloxane (Si-O-Si) bonds.

The product is chemically stable under standard ambient conditions (room temperature).[8]

Vapor-air mixtures can be explosive upon intense warming.[8] It is incompatible with strong

oxidizing agents.[7][8]
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Spectroscopic Data

The structural identification of Ethyltriethoxysilane can be confirmed through various
spectroscopic techniques.

Spectroscopic Data Key Features

The spectrum shows characteristic peaks for Si-

FT-IR (Fourier-Transform Infrared)
O-C, C-H, and C-C bonds.

The spectrum exhibits signals corresponding to
1H NMR (Proton Nuclear Magnetic Resonance) the ethyl and ethoxy protons, with characteristic

chemical shifts and splitting patterns.

13C NMR (Carbon-13 Nuclear Magnetic The spectrum displays distinct peaks for the

Resonance) carbon atoms in the ethyl and ethoxy groups.

The mass spectrum shows the molecular ion
Mass Spectrometry (MS) o )
peak and characteristic fragmentation patterns.

Experimental Protocols
Synthesis of Ethyltriethoxysilane (Industrial Process
Overview)

While a detailed laboratory-scale synthesis protocol is not readily available in public literature,
industrial production often involves the direct reaction of silicon powder with absolute ethanol in
the presence of a catalyst. The following is a generalized process based on patent literature:

Materials:

Silicon powder

Composite catalyst (e.g., a mixture of cupric oxide and cuprous oxide)

High-temperature heat-conducting oil (e.g., ZIG-330 thermal oil)

Raney Cu catalyst
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e Anhydrous ethanol

Procedure:

e Thoroughly mix the silicon powder with the composite catalyst.

o Activate the mixture using microwave heating (e.g., at 270 °C for 10 minutes).

o Transfer the activated silicon powder to a stirred autoclave containing the heat-conducting oil
and Raney Cu catalyst. Stir to ensure homogeneous dispersion.

» Heat the reaction mixture to a high temperature (e.g., 230-260 °C) while stirring continuously.
¢ Introduce anhydrous ethanol into the reactor at a controlled feed rate (e.g., 5-18 ml/minute).
o Collect the distillate, which primarily contains triethoxysilane and tetraethoxysilane.

» Purify the collected distillate by fractional distillation to obtain high-purity
Ethyltriethoxysilane (boiling point 134-135 °C).
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Catalyst Activation
Composite Catalyst
(CuO, Cu20)

Silicon Powder

Microwave Activation
(270°C)

Anhydrous Ethanol

Raney Cu Catalyst

Heat-Conducting Oil

Direct Synthesis

Purification

| Distillate Fractional Distillation Ethyltriethoxysilane

Stirred Autoclave
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Silica Substrate

Piranha Solution Clean

(90°C, 30 min)

Rinse with DI Water 2% Ethyltriethoxysilane
& Dry with N2 in Toluene

Immerse Substrate

(2 hours, RT)

Rinse with Toluene

Cure in Oven
(110°C, 30 min)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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